PF-6422899
PF-6422899
PF-6422899 is an irreversible inhibitor of EGFR kinase activity. PF-6422899 binds covalently to active-site cysteine residues in the ATP binding pocket of EGFR.
Brand Name:
Vulcanchem
CAS No.:
1621002-23-0
VCID:
VC0539292
InChI:
InChI=1S/C20H14ClFN4O2/c1-3-7-28-18-10-16-13(9-17(18)26-19(27)4-2)20(24-11-23-16)25-12-5-6-15(22)14(21)8-12/h1,4-6,8-11H,2,7H2,(H,26,27)(H,23,24,25)
SMILES:
C=CC(=O)NC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl)OCC#C
Molecular Formula:
C20H14ClFN4O2
Molecular Weight:
396.81
PF-6422899
CAS No.: 1621002-23-0
Cat. No.: VC0539292
Molecular Formula: C20H14ClFN4O2
Molecular Weight: 396.81
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | PF-6422899 is an irreversible inhibitor of EGFR kinase activity. PF-6422899 binds covalently to active-site cysteine residues in the ATP binding pocket of EGFR. |
|---|---|
| CAS No. | 1621002-23-0 |
| Molecular Formula | C20H14ClFN4O2 |
| Molecular Weight | 396.81 |
| IUPAC Name | N-[4-(3-chloro-4-fluoroanilino)-7-prop-2-ynoxyquinazolin-6-yl]prop-2-enamide |
| Standard InChI | InChI=1S/C20H14ClFN4O2/c1-3-7-28-18-10-16-13(9-17(18)26-19(27)4-2)20(24-11-23-16)25-12-5-6-15(22)14(21)8-12/h1,4-6,8-11H,2,7H2,(H,26,27)(H,23,24,25) |
| Standard InChI Key | AZLXGJFHSLQCPV-UHFFFAOYSA-N |
| SMILES | C=CC(=O)NC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl)OCC#C |
| Appearance | Solid powder |
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